4-Amino-3-hydroxy-3-methylbutanoic acid hydrochloride

• IUPAC Name: 4-amino-3-hydroxy-3-methylbutanoic acid;hydrochloride
• InChI: InChI=1S/C5H11NO3.ClH/c1-5(9,3-6)2-4(7)8;/h9H,2-3,6H2,1H3,(H,7,8);1H
• InChI Key: QHIGTRLTEBYCKK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)(CN)O.Cl
• Molecular Formula: C5H12ClNO3
• Molecular Weight: 169.61 g/mol
• CAS RN: 67729-07-1

Description

4-Amino-3-hydroxy-3-methylbutanoic acid hydrochloride, commonly known as HMB, is a metabolite of the essential amino acid leucine. HMB has been studied for its potential use as a dietary supplement to improve muscle mass and strength.

Scientific Research Applications

Structural Analysis and Derivatives

• 4-Amino-3-hydroxy-3-methylbutanoic acid hydrochloride is a significant component in the study of amino acid structures and their derivatives. For instance, it has been analyzed through X-ray crystallography for structural determination, as seen in the synthesis of bestatin, an inhibitor of aminopeptidase B and leucine aminopeptidase (Nakamura et al., 1976).
• The molecule also facilitates the creation of tetrazole-containing derivatives, showcasing its versatility in chemical synthesis (Putis et al., 2008).

Synthesis and Applications in Medicinal Chemistry

• A notable application is in the total synthesis of Adda, an amino acid in cyanobacterial hepatotoxins, demonstrating its role in synthesizing complex bioactive molecules (Namikoshi et al., 1989).
• The synthesis of 3,4-disubstituted 4-aminobutanoic acids, including 4-amino-3-phenylbutanoic acid hydrochloride, highlights its potential in developing pharmacologically active substances (Vasil'eva et al., 2016).

Chemoenzymatic Synthesis

• The chemoenzymatic synthesis of (R)- and (S)-4-Amino-3-methylbutanoic acids underscores its importance in enantioselective synthesis, crucial for drug development and biochemical research (Andruszkiewicz et al., 1990).

Neurotransmitter Research

• Research on substituted 4-aminobutanoic acids, like 4-amino-3-halobutanoic acids, contributes significantly to understanding neurotransmitter degradation, specifically in the study of gamma-aminobutyric acid aminotransferase (Silverman & Levy, 1981).

Beverage Analysis

• It is used in the quantitative determination of hydroxy acids in wines and other alcoholic beverages, illustrating its role in food chemistry and sensory analysis (Gracia-Moreno et al., 2015).